molecular formula C12H17NO2 B8789047 1-(Aminomethyl)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol

1-(Aminomethyl)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol

Cat. No.: B8789047
M. Wt: 207.27 g/mol
InChI Key: LNGNAFBJTXOICZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Aminomethyl)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

1-(aminomethyl)-7-methoxy-3,4-dihydro-2H-naphthalen-1-ol

InChI

InChI=1S/C12H17NO2/c1-15-10-5-4-9-3-2-6-12(14,8-13)11(9)7-10/h4-5,7,14H,2-3,6,8,13H2,1H3

InChI Key

LNGNAFBJTXOICZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(CCCC2(CN)O)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 1-benzylaminomethyl-7-methoxy-1,2,3,4-tetrahydro-1-naphthalenol hydrochloride (45.00 g), ammonium formate (25.50 g), and 10% palladium on carbon (50% wet, 4.5 g) in methanol was refluxed for 40 minutes. After cooling, the catalyst was removed by filtration and the filtrate was evaporated in vacuo. Water (45 ml), 1N hydrochloric acid (90 ml) and diethyl ether (120 ml) were added to the residue and the aqueous layer was separated. The aqueous layer was made alkaline with 5N aqueous sodium hydroxide (45 ml), and extracted with ethyl acetate (600 ml×6 times). The organic layers were combined, dried over sodium sulfate, and evaporated in vacuo to give 1-aminomethyl-7-methoxy-1,2,3,4-tetrahydro-1-naphthalenol (27.89 g) as a pale yellow powder.
Name
1-benzylaminomethyl-7-methoxy-1,2,3,4-tetrahydro-1-naphthalenol hydrochloride
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
25.5 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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